2-(4-bromo-phenyl)-N-[2-(3,4-dimethoxy-phenyl)-ethyl]-acetamide

• Molecular Formula: C18H20BrNO3
• Molecular Weight: 378.3 g/mol
• IUPAC Name: 2-(4-bromophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C18H20BrNO3/c1-22-16-8-5-14(11-17(16)23-2)9-10-20-18(21)12-13-3-6-15(19)7-4-13/h3-8,11H,9-10,12H2,1-2H3,(H,20,21)
• InChI Key: QOOREOPRUXFMNH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CC2=CC=C(C=C2)Br)OC

Description

2-(4-bromo-phenyl)-N-[2-(3,4-dimethoxy-phenyl)-ethyl]-acetamide is a useful research compound. Its molecular formula is C18H20BrNO3 and its molecular weight is 378.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The intermediate 2-(4-bromo-phenyl)-N-[2-(3,4-dimethoxy-phenyl)-ethyl]-acetamide (31) was prepared as follows: A solution of 4-bromo-phenylacetic acid (10.06 g, 46.8 mmol) and oxalyl chloride (101.9 g, 0.8 mol) in 400 mL of benzene was refluxed for 6 h. The solution was evaporated with benzene 3 times and dried in vacuum. A solution of 4-bromo-phenylacetic acid chloride (1.1 mol. equiv.) in CH2Cl2 was added to a mixture of 300 mL of 1N NaOH and solution of 3,4-di-methoxy-phenethylamine (6.55 g, 36.1 mmol) in 300 mL of CH2Cl2. The reaction mixture was stirred overnight at room temperature. Another portion of acid chloride (0.1 eq.) in 20 mL of CH2Cl2 was added and stirred for 1 h. Organic phase was separated, washed with 1N HCl, 1N NaOH, water, dried over Na2SO4, filtered and evaporated. A residue was crystallized from EtOAc-hexanes mixture. Yield is 11.54 g (84.5%).